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Executive Summary

5-Amino-2-pentanol Hydrochloride (CsH14CINO) is a versatile aliphatic amino-alcohol used
primarily as a chiral scaffold in the synthesis of heterocyclic compounds, specifically substituted
pyrrolidines.[1][2] Distinguished by its dual functionality—a primary amine at the C5 position
and a secondary alcohol at the chiral C2 position—it serves as a pivotal intermediate for
constructing complex pharmaceutical architectures, including antihistamines and antimalarial
analogues.[1]

This guide provides a rigorous analysis of its physicochemical profile, synthetic pathways, and
quality control methodologies, moving beyond basic data to explore the mechanistic behaviors
that drive its utility.[1]

Structural Architecture & Stereochemistry[1]
Molecular Identity

Unlike its linear isomer (5-amino-1-pentanol), 5-amino-2-pentanol possesses a chiral center at
the C2 carbon.[1] This stereocenter is critical for asymmetric synthesis, as the spatial
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arrangement of the hydroxyl group influences the stereochemical outcome of subsequent
cyclization reactions.[1]

IUPAC Name: 5-Aminopentan-2-ol hydrochloride[1][2]

Molecular Formula:

Molecular Weight: 139.62 g/mol [3]

Key Features:
o Chiral Center (C2): Exists as (R) and (S) enantiomers.
o Bifunctional: Contains a nucleophilic primary amine and a secondary alcohol.

o Salt Form: The hydrochloride salt stabilizes the amine, preventing oxidation and facilitating
handling as a solid.[1]

Structural Visualization

The following diagram illustrates the connectivity and the chiral center at C2.[1]
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Figure 1: Structural connectivity of 5-Amino-2-pentanol HCI highlighting the chiral center.

Physicochemical Profile

The hydrochloride salt significantly alters the physical properties compared to the free base,
which is typically a viscous liquid or low-melting solid.[1]
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Property Specification / Value Context & Notes

The free base is a liquid/oil;

Physical State Solid (Crystalline/Hygroscopic
y (Cry yo pic) HCl salt is a solid.[1]

Note: Often reported

incorrectly as ~35°C (which

Melting Point > 100°C (Decomposes)
refers to the 1-pentanol
isomer).
- o Polar salt form dissolves
Solubility High in Water, Methanol o )
readily in protic solvents.[1]
Requires storage in desiccated
Hygroscopicity High conditions to prevent
deliquescence.
Typical for primary aliphatic
pKa (Amine) ~10.5 y? P v e
amines.
Verify specific salt CAS with
CAS (Free Base) 2210-05-1

supplier (often custom).

Expert Insight: The high hygroscopicity of the HCI salt can lead to weighing errors during
stoichiometry calculations. It is recommended to dry the compound under vacuum over

before use in critical stereoselective reactions.

Synthetic Pathways & Manufacturing[1]

The synthesis of 5-amino-2-pentanol is chemically distinct from the linear 1-pentanol isomer.[1]
The most robust route involves the reductive amination of 5-hydroxy-2-pentanone, which exists
in equilibrium with its cyclic hemiacetal form (2-methyl-2-hydroxytetrahydrofuran).[1]

Mechanism: Reductive Amination

This pathway avoids the use of high-pressure ring-opening of methyl-THF, which often yields
mixtures of isomers.[1]
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e Precursor: 5-Hydroxy-2-pentanone (often derived from the hydration of dihydropyran
derivatives).

e Amination: Reaction with ammonia (

) or a nitrogen source to form the imine.

e Reduction: Hydrogenation (using Raney Ni or Pd/C) reduces the imine to the amine and the
ketone to the alcohol (if not already reduced).

Synthetic Workflow Diagram
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Figure 2: Industrial synthesis route via reductive amination of the hydroxy-ketone precursor.

Applications in Drug Design & Reactivity[1]
Cyclization to Pyrrolidines

The most defining chemical characteristic of 5-amino-2-pentanol is its propensity to cyclize.[1]
Under Appel reaction conditions (
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) or simple acid catalysis with heat, it undergoes intramolecular substitution to form 2-
methylpyrrolidine.[1]

 Significance: This reaction is a standard "proof of structure" test. The formation of the 5-
membered ring confirms the 1,4-distance between the amine and the alcohol (conceptually
similar to the 1,4-relationship in the carbon chain).[1]

o Stereochemistry: The chirality at C2 is preserved (or inverted depending on the mechanism)
in the resulting pyrrolidine, allowing for the synthesis of enantiopure pyrrolidine scaffolds
found in nicotine analogues and kinase inhibitors.[1]

Pharmaceutical Linker

The molecule serves as a flexible linker in:

o Antimalarials: Analogues of hydroxychloroquine where the side chain requires modification
for solubility or metabolic stability.

o Dispersants: Used in the synthesis of aromatic dispersants for drug formulations, improving
the bioavailability of poorly soluble APIs [1].[1]

Handling, Safety, & Analytics[1]
Analytical Quality Control (QC)

Due to the lack of a chromophore, UV detection is difficult.[1]

e HPLC Method:
o Detector: Refractive Index (RI) or Charged Aerosol Detector (CAD).
o Column: C18 or Amino-functionalized column.

o Buffer: High pH (ammonium hydroxide) to suppress ionization of the amine, or ion-pairing
agents (trifluoroacetic acid) at low pH.[1]

e GC-MS:
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o Requires derivatization (e.g., with BSTFA) to make the salt volatile and prevent tailing of
the amine/alcohol groups.[1]

Safety Protocols

e Hazards: The free base is corrosive (Skin Corr.[4][5] 1B). The HCI salt is an irritant but less
volatile.

o Storage: Store under inert gas (Argon/Nitrogen) to prevent carbonate formation (reaction
with atmospheric
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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